Cas no 96804-09-0 (3-[2,2-dimethyl-1-(phenylcarbonyl)hydrazino]propanamide)

• Product name: 3-[2,2-dimethyl-1-(phenylcarbonyl)hydrazino]propanamide
• CAS No: 96804-09-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.28228
• CID: 1990790
• PubChem ID: 3024657

3-[2,2-dimethyl-1-(phenylcarbonyl)hydrazino]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2,2-dimethyl-1-(phenylcarbonyl)hydrazino]propanamide
• 3-[benzoyl(dimethylamino)amino]propanamide
• Benzoic acid, 1-(3-amino-3-oxopropyl)-2,2-dimethylhydrazide
• 96804-09-0
• SCHEMBL10907495
• DTXCID10165013
• DTXSID80242522
• 3-(2,2-Dimethyl-1-benzoylhydrazino)propionamide

• Inchi： InChI=1S/C12H17N3O2/c1-14(2)15(9-8-11(13)16)12(17)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H2,13,16)
• InChI Key： MXTAZQUBOIMGRZ-UHFFFAOYSA-N
• SMILES： CN(C)N(CCC(=O)N)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 235.132
• Monoisotopic Mass: 235.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.163
• Boiling Point: 420.1°C at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.564